Cas no 500540-48-7 (1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone)

1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone structure
500540-48-7 structure
Product Name:1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone
CAS No:500540-48-7
MF:C18H20O2
MW:268.350205421448
MDL:MFCD32202813
CID:5061958
Update Time:2023-08-24

1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(3,5-dimethylphenyl)-2-hydroxyethanone
    • NSC121805
    • SY263023
    • 1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethan-1-one
    • 1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone
    • MDL: MFCD32202813
    • Inchi: 1S/C18H20O2/c1-11-5-12(2)8-15(7-11)17(19)18(20)16-9-13(3)6-14(4)10-16/h5-10,17,19H,1-4H3
    • InChI Key: NNYXPVWEXDNQBJ-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=C(C)C=C(C)C=1)=O)C1C=C(C)C=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 318
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3

1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone Pricemore >>

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